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Compound of Interest

Compound Name:
3,5-Dibromo-2-hydrazinyl-6-

methylpyridine

CAS No.: 1820706-07-7

Cat. No.: B2800000

Get Quote

Executive Summary & Compound Profile
Compound Name: 3,5-Dibromo-2-hydrazinyl-6-methylpyridine CAS Number: 1820706-07-7

(Referenced in chemical libraries) Molecular Formula: C₆H₇Br₂N₃ Molecular Weight: 280.95

g/mol (Average) Role: Key nucleophilic intermediate for pyrazolo[4,3-c]pyridines and

[1,2,4]triazolo[4,3-a]pyridines.

Senior Scientist Insight:
The characterization of this molecule hinges on the interplay between the electron-withdrawing

bromine atoms and the electron-donating hydrazine and methyl groups. The 2-hydrazinyl

moiety is the defining functional group, introducing significant exchangeable proton signals in

NMR and characteristic N-H stretching in IR.[1] The 3,5-dibromo substitution pattern creates a

distinct isotope cluster in Mass Spectrometry (1:2:1 ratio), serving as an immediate diagnostic

fingerprint during synthesis monitoring.[1]

Predicted Spectroscopic Data
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Note: The following data is derived from high-confidence structural analogs (e.g., 2-amino-3,5-

dibromo-6-methylpyridine) and standard substituent effects in pyridine chemistry.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, DMSO-d₆)
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Position Shift (δ, ppm) Multiplicity Integration
Assignment
Logic

H-4 7.95 – 8.15 Singlet (s) 1H

The sole

aromatic proton.

Deshielded by

two ortho

bromine atoms

but shielded by

the para

hydrazine group.

[1]

NH 8.20 – 8.50
Broad Singlet (br

s)
1H

Secondary

amine proton of

the hydrazine.[1]

Chemical shift is

concentration-

dependent and

exchangeable

with D₂O.

NH₂ 4.20 – 4.60
Broad Singlet (br

s)
2H

Primary amine

protons of the

hydrazine.[1]

Typically broad

due to

quadrupole

broadening from

nitrogen.

-CH₃ 2.45 – 2.55 Singlet (s) 3H

Methyl group at

position 6.

Slightly

deshielded by

the pyridine ring

current.
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¹³C NMR (100 MHz, DMSO-d₆)
Position Shift (δ, ppm) Assignment Logic

C-2 156.0 – 158.0

Ipso-carbon attached to the

hydrazine. Highly deshielded

due to the electronegative

nitrogen.

C-6 154.0 – 156.0
Ipso-carbon attached to the

methyl group.

C-4 140.0 – 142.0
Aromatic carbon with the lone

proton.

C-3 106.0 – 108.0

Ipso-carbon bearing Bromine.

Upfield shift due to the "Heavy

Atom Effect" of Br.

C-5 108.0 – 110.0
Ipso-carbon bearing Bromine.

Similar heavy atom effect.

-CH₃ 22.0 – 24.0 Methyl carbon.

B. Mass Spectrometry (MS)
Ionization Mode: Electrospray Ionization (ESI) or EI.[1] Diagnostic Feature: The presence of

two bromine atoms creates a signature 1:2:1 isotope pattern for the molecular ion.

Ion (m/z) Intensity (Approx.)[1] Fragment Identity

280 50% [M]⁺ (⁷⁹Br, ⁷⁹Br)

282 100% [M+2]⁺ (⁷⁹Br, ⁸¹Br)

284 50% [M+4]⁺ (⁸¹Br, ⁸¹Br)

265 Variable
[M - NH₂]⁺ (Loss of amino

radical)

201/203 Variable [M - Br]⁺ (Loss of bromine)
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C. Infrared Spectroscopy (FT-IR)
Wavenumber (cm⁻¹) Vibration Mode Description

3300 – 3450 ν(N-H)

Primary and secondary amine

stretching. Often appears as a

doublet or broad band.[1]

1580 – 1600 ν(C=N)
Pyridine ring skeletal

vibrations.

1450 – 1500 ν(C=C) Aromatic ring breathing.

600 – 700 ν(C-Br)
Characteristic carbon-bromine

stretching.

Experimental Protocols
Synthesis Workflow
The synthesis typically proceeds via nucleophilic aromatic substitution (SₙAr) of the 2-chloro

precursor.

Reagents:

Substrate: 3,5-Dibromo-2-chloro-6-methylpyridine (CAS 185017-72-5).

Nucleophile: Hydrazine hydrate (80% or 98%).[1]

Solvent: Ethanol or Isopropanol.[1]

Protocol:

Dissolve 1.0 eq of 3,5-dibromo-2-chloro-6-methylpyridine in Ethanol (10 mL/g).

Add 3.0 – 5.0 eq of Hydrazine Hydrate dropwise at room temperature.

Heat to reflux (80°C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).[1]

Workup: Cool to 0°C. The product often precipitates as a solid.[1]
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Filter the solid and wash with cold water (to remove hydrazine salts) and cold ethanol.

Recrystallization: If necessary, recrystallize from Ethanol/Water.[1]

Validation Checkpoints (Self-Validating System)
TLC: The product will be significantly more polar (lower R_f) than the chloro-precursor.

Visual: The reaction mixture typically shifts from colorless/pale yellow to a deeper yellow

upon formation of the hydrazine species.[1]

Solubility: The product is soluble in DMSO and hot alcohols but insoluble in water, unlike the

hydrazine salts.[1]

Visualization: Synthesis & Logic Flow
The following diagram illustrates the synthesis pathway and the logical flow for spectroscopic

confirmation.

3,5-Dibromo-2-chloro-
6-methylpyridine

Hydrazine Hydrate
(EtOH, Reflux)

3,5-Dibromo-2-hydrazinyl-
6-methylpyridine

S_NAr Mechanism

NMR Confirmation
(Loss of Cl effect, New NH signals)Characterization

MS Confirmation
(m/z 280/282/284 Pattern)

Validation

Click to download full resolution via product page

Caption: Synthesis of 3,5-Dibromo-2-hydrazinyl-6-methylpyridine via SₙAr and validation

checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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